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Compound of Interest

Compound Name: 2-Bromo-4-hydroxybenzaldehyde

Cat. No.: B1278919 Get Quote

An In-depth Technical Guide to 2-Bromo-4-hydroxybenzaldehyde

This technical guide provides a comprehensive overview of the chemical and physical

properties of 2-Bromo-4-hydroxybenzaldehyde, tailored for researchers, scientists, and

professionals in drug development.

Core Compound Properties
2-Bromo-4-hydroxybenzaldehyde is an organic compound featuring a benzene ring

substituted with a bromine atom, a hydroxyl group, and a formyl (aldehyde) group.

Quantitative Data Summary
The fundamental quantitative properties of 2-Bromo-4-hydroxybenzaldehyde are

summarized in the table below for quick reference.

Property Value

Molecular Formula C₇H₅BrO₂[1]

Molecular Weight 201.02 g/mol [1]

CAS Number 22532-60-1[1]

IUPAC Name 2-bromo-4-hydroxybenzaldehyde[1]
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Compound Identification and Properties
To further characterize 2-Bromo-4-hydroxybenzaldehyde, the following diagram outlines the

relationship between its primary identifiers and its key computed properties.

Figure 1: Identification and Properties of 2-Bromo-4-hydroxybenzaldehyde
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Figure 1: Identification and Properties of 2-Bromo-4-hydroxybenzaldehyde

Experimental Protocols
Detailed experimental protocols for the synthesis or application of 2-Bromo-4-
hydroxybenzaldehyde are specific to individual research studies and are not broadly

standardized. Researchers should consult specialized chemical synthesis literature or supplier

documentation for methodologies relevant to their specific application.

Isomeric Considerations
It is crucial to distinguish 2-Bromo-4-hydroxybenzaldehyde from its isomer, 4-Bromo-2-

hydroxybenzaldehyde. While both share the same molecular formula (C₇H₅BrO₂) and

molecular weight (201.02 g/mol ), their chemical structure and CAS numbers differ (4-Bromo-2-

hydroxybenzaldehyde is CAS 22532-62-3)[2][3][4][5]. This structural difference leads to distinct

physical and chemical properties, which can significantly impact experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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